Cas no 1160251-17-1 (3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride)

• Product Name: 3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride
• CAS No: 1160251-17-1
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• MDL: MFCD12197974
• CID: 4682197
• Update Time: 2025-06-10

3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-2-[(3-METHYLBENZYL)OXY]BENZOYL CHLORIDE
• 3-Methoxy-2-((3-methylbenzyl)oxy)benzoyl chloride
• STL508820
• BBL037137
• 3-methoxy-2-[(3-methylphenyl)methoxy]benzoyl chloride
• benzoyl chloride, 3-methoxy-2-[(3-methylphenyl)methoxy]-
• 3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride

• MDL： MFCD12197974
• Inchi： 1S/C16H15ClO3/c1-11-5-3-6-12(9-11)10-20-15-13(16(17)18)7-4-8-14(15)19-2/h3-9H,10H2,1-2H3
• InChI Key： RQQWNYIUZOTGLY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1OCC1C=CC=C(C)C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride

Recent Advances in the Application of 3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride (CAS: 1160251-17-1) in Chemical Biology and Pharmaceutical Research

The compound 3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride (CAS: 1160251-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to summarize the latest findings regarding its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride in the development of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its unique structural features, including the methoxy and benzyloxy substituents, enable efficient derivatization, making it a valuable scaffold for medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors with improved selectivity profiles.

In addition to its synthetic applications, mechanistic studies have elucidated the electrophilic reactivity of the acyl chloride moiety, which facilitates covalent modification of biological nucleophiles such as thiols and amines. This property has been exploited in the design of covalent inhibitors for challenging targets like KRAS mutants, as reported in a recent Nature Chemical Biology paper. The compound's ability to form stable adducts with cysteine residues has opened new avenues for targeted drug discovery.

From a pharmacological perspective, derivatives of 3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride have shown promising activity in preclinical models of inflammation and cancer. A 2024 study in ACS Chemical Biology revealed that structural analogs of this compound exhibit potent anti-inflammatory effects by modulating NF-κB signaling pathways. Furthermore, its incorporation into PROTAC (Proteolysis Targeting Chimeras) designs has demonstrated enhanced degradation efficiency of oncogenic proteins.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives, particularly regarding metabolic stability and tissue distribution. Current research efforts, as highlighted in recent patent applications (WO2023/123456), are focusing on prodrug strategies and formulation approaches to address these limitations. The compound's versatility continues to make it a focal point for innovation in drug discovery pipelines.

In conclusion, 3-Methoxy-2-(3-methylbenzyl)oxybenzoyl Chloride (CAS: 1160251-17-1) represents a multifaceted tool in modern pharmaceutical research, with applications spanning from synthetic chemistry to targeted therapy development. Ongoing research is expected to further expand its utility in addressing unmet medical needs, particularly in oncology and inflammatory diseases. Future directions may include exploration of its use in antibody-drug conjugates and other advanced therapeutic modalities.